4-(2,6,6-Trimethylcyclohexa-1,3-dienyl)but-3-en-2-one

• IUPAC Name: (E)-4-(2,6,6-trimethylcyclohexa-1,3-dien-1-yl)but-3-en-2-one
• InChI: InChI=1S/C13H18O/c1-10-6-5-9-13(3,4)12(10)8-7-11(2)14/h5-8H,9H2,1-4H3/b8-7+
• InChI Key: UWWCASOGCPOGJP-BQYQJAHWSA-N
• Canonical SMILES: CC1=C(C(CC=C1)(C)C)C=CC(=O)C
• Isomeric SMILES: CC1=C(C(CC=C1)(C)C)/C=C/C(=O)C
• Molecular Formula: C13H18O
• DSSTOX Substance ID: DTXSID60880769
• Molecular Weight: 190.28 g/mol
• CAS RN: 1203-08-3

Description

4-(2,6,6-Trimethylcyclohexa-1,3-dienyl)but-3-en-2-one is a chemical compound with the molecular formula C13H18O and a molecular weight of 190.2814. It is also known by other names such as 3,4-Dehydro-β-ionone, Dehydro-β-ionone, and 3,4-didehydro-β-ionone.

Synthesis Analysis

While specific synthesis methods for this compound were not found in the search results, a related compound, δ-damascone, was synthesized through the condensation of a dienone with acetaldehyde and dehydration of the resulting aldol.

Molecular Structure Analysis

The IUPAC Standard InChI for this compound is InChI=1S/C13H18O/c1-10-6-5-9-13(3,4)12(10)8-7-11(2)14/h5-8H,9H2,1-4H3/b8-7+. The structure is available as a 2D Mol file or as a computed 3D SD file.

Scientific Research Applications

• This compound has been synthesized and studied in the context of fragrance chemistry. Ayyar et al. (1975) detailed the synthesis of β-damascenone, a related compound, which has applications in the fragrance industry (Ayyar, Cookson, & Kagi, 1975).

• It has been utilized in organic synthesis research. Schoepfer et al. (1994) reported on a Lewis-acid catalysed tandem reaction involving buta-1,3-dienyl thiocyanic acid ester and acryloyl chloride, which is relevant to the synthesis of cyclohexene derivatives (Schoepfer, Marquis, Pasquier, & Neier, 1994).

• Soukup et al. (1989) described a new method to synthesize 2,6,6-Trimethylcyclohexa-2,4-dienone, a versatile starting material for the preparation of carotenoids and several natural products, demonstrating its importance in the synthesis of biologically active compounds (Soukup, Lukac, Zell, Roessler, Steiner, & Widmer, 1989).

• Torii, Uneyama, and Kawahara (1978) synthesized β-Ionone derivatives efficiently, highlighting its application in the synthesis of alicyclic terpenoids (Torii, Uneyama, & Kawahara, 1978).

• In medicinal chemistry, Rao and Chan (2014) described a gold-catalyzed synthesis method for 4-(cyclohexa-1,3-dienyl)-1,3-dioxolanes, demonstrating the compound's relevance in creating complex organic structures (Rao & Chan, 2014).

• The compound has also been evaluated for its genotoxicity. A study published in the EFSA Journal (2011) concluded that in vitro genotoxicity data on 2,6,6-trimethylcyclohexa-1,3-diene-1-carbaldehyde did not indicate genotoxic potential (Flavourings, 2011).

• Barton, Chung, and Kwon (1996) explored the photochemical cleavage of cyclohexa-2,4-dienones under irradiation with visible light, providing insights into its photoreactive properties (Barton, Chung, & Kwon, 1996).

Q & A

Q1: What is the significance of dehydro-beta-ionone in the context of vitamin A research?

A1: Dehydro-beta-ionone, also known as 3,4-dehydro-beta-ionone, plays a crucial role in the formation of vitamin A2 (3,4-dehydroretinal). Research shows that certain fish species can convert specific carotenoids, like 3,4-dehydro-3'-hydroxy-beta-carotene, primarily into vitamin A2 []. This conversion pathway highlights the importance of dehydro-beta-ionone as a structural component in the formation of this essential vitamin in aquatic organisms.

Q2: Are there any known examples of microorganisms modifying the dehydro-beta-ionone structure?

A2: While the provided abstracts don't mention microbial modification of dehydro-beta-ionone itself, a study focusing on alpha-ionone, a closely related compound, demonstrates the bioconversion capabilities of microorganisms. Aspergillus niger JTS 191 can transform alpha-ionone into various hydroxylated and oxidized derivatives []. This finding suggests the possibility of similar microbial transformations occurring with dehydro-beta-ionone, opening avenues for exploring its bioconversion potential.

Q3: Has dehydro-beta-ionone been identified in plants, and if so, what potential roles might it play?

A3: Yes, dehydro-beta-ionone has been found in the leaves of Albizia procera, a tree species commonly used for shade in tea plantations []. This study highlights the presence of various compounds with potential insect-attracting or pesticidal properties in these trees. While the specific role of dehydro-beta-ionone wasn't investigated in this context, its presence suggests potential ecological functions related to plant-insect interactions.

Q4: What are the structural characteristics of dehydro-beta-ionone?

A4: Dehydro-beta-ionone (4-(2,6,6-Trimethylcyclohexa-1,3-dienyl)but-3-en-2-one) possesses a cyclic ketone structure. While specific spectroscopic data wasn't provided in the abstracts, its structure suggests characteristic signals in NMR and IR spectra. Further research focusing on NMR studies of geometric isomers of 3-dehydro-beta-ionone can provide detailed insights into its structural features [].

Q5: What is the historical context of research on dehydro-beta-ionone?

A5: The synthesis of dehydro-beta-ionone dates back to at least the mid-20th century []. Early research focused on understanding its chemical synthesis and structural properties, as evidenced by studies on its photochemical reactions [] and conformational analysis using NMR []. Later research explored its role as a model compound for vitamin A2 [], highlighting its importance in understanding the structure and function of this essential nutrient.